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Compound of Interest

Compound Name: N-Isononylcyclohexylamine

Cat. No.: B15175798

CAS Number: 93963-89-4

This technical guide provides a summary of the available information on N-
Isononylcyclohexylamine. Due to a scarcity of published research specifically on this
compound, this document leverages data from structurally related cyclohexylamine derivatives
to infer potential properties and analytical methodologies. This guide is intended for
researchers, scientists, and professionals in drug development who require a foundational
understanding of this chemical entity.

Physicochemical Properties

Quantitative data for N-lsononylcyclohexylamine is not readily available in the public domain.
However, the properties of the parent compound, cyclohexylamine, are well-documented and
provide a baseline for understanding its derivatives.
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Inferred Properties for N-

Property Cyclohexylamine Data .
Isononylcyclohexylamine
Molecular Formula CeH13N CisHs1N
Molar Mass 99.17 g/mol 225.42 g/mol
o Likely a colorless to yellow
Appearance Clear to yellowish liquid[1] o
liquid
] ) Expected to have a similar
Odor Strong, fishy, amine odor[1] o
amine-like odor
Expected to be significantly
Boiling Point 134.5 °C[1] higher due to the larger alkyl
chain
Melting Point -17.7 °C[1] Expected to be higher
) Likely to be similar, possibly
Density 0.8647 g/cm?3[1] )
slightly lower
Expected to have lower
Solubility in Water Miscible[1] miscibility due to the
hydrophobic isononyl group
o Expected to have a similar
Acidity (pKa) 10.64[1]

basicity

Experimental Protocols

Detailed experimental protocols for the synthesis or analysis of N-lsononylcyclohexylamine
are not explicitly available. However, a general approach for the analysis of cyclohexylamine
derivatives can be adapted. Gas chromatography (GC) is a common technique for the analysis
of volatile amines.

General Gas Chromatography (GC) Protocol for
Cyclohexylamine Derivatives
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This protocol is a generalized procedure and would require optimization for N-
Isononylcyclohexylamine.

Objective: To detect and quantify N-lIsononylcyclohexylamine in a sample matrix.
Instrumentation:

o Gas chromatograph equipped with a Flame lonization Detector (FID).

o Capillary column suitable for amine analysis (e.g., a base-deactivated column).

Reagents and Materials:

N-Isononylcyclohexylamine standard (if available).

High-purity solvent (e.g., dichloromethane, methanol).

Anhydrous sodium sulfate.

Sample containing the analyte.
Procedure:
e Sample Preparation:

o For liquid samples, a direct injection may be possible if the concentration is appropriate
and the matrix is simple.

o For complex matrices, a liquid-liquid extraction is recommended.

1. Adjust the pH of the aqueous sample to basic conditions (pH > 10) to ensure the amine
is in its free base form.

2. Extract the sample with a suitable organic solvent (e.g., dichloromethane).

3. Repeat the extraction process to ensure quantitative recovery.

4. Combine the organic extracts and dry over anhydrous sodium sulfate.
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5. Concentrate the extract to a known volume.

e GC Analysis:

o Injection: Inject a small volume (e.g., 1 pL) of the prepared sample or standard into the GC
inlet.

o Inlet Temperature: Typically set around 250 °C.
o Oven Temperature Program:
» [nitial temperature: 60-80 °C, hold for 1-2 minutes.

» Ramp: Increase the temperature at a rate of 10-20 °C/min to a final temperature of 250-
280 °C.

» Hold at the final temperature for 5-10 minutes.
o Carrier Gas: Helium or nitrogen at a constant flow rate.
o Detector Temperature: Typically set around 280-300 °C.
o Data Analysis:

o Identify the peak corresponding to N-Isononylcyclohexylamine based on the retention
time of the standard.

o Quantify the analyte by comparing the peak area of the sample to a calibration curve
generated from standards of known concentrations.

Signaling Pathways and Mechanism of Action

There is no specific information available in the searched literature regarding the signaling
pathways or the mechanism of action of N-lsononylcyclohexylamine. Research on related
arylcyclohexylamines, a different class of compounds, indicates interaction with various
receptor systems in the central nervous system. However, it is crucial to note that N-
Isononylcyclohexylamine is an aliphatic cyclohexylamine, and its biological activity cannot be
inferred from its aryl-substituted counterparts.
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Visualizations

As no specific experimental workflows or signaling pathways for N-lsononylcyclohexylamine
were identified, a generalized experimental workflow for the analysis of a chemical compound
is provided below.
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Caption: A generalized workflow for chemical analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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